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Introduction
Fenitrothion is an organophosphate insecticide that has been utilized in public health

programs for the control of various insect pests, including mosquitoes. As a non-systemic

insecticide, it exerts its effect through contact and stomach action. Its primary mode of action is

the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of

insects. This document provides detailed application notes and protocols for the use of

fenitrothion in mosquito vector control, with a focus on indoor residual spraying (IRS),

larviciding, and space spraying techniques.

Data Presentation
The efficacy of fenitrothion against major mosquito vectors is summarized in the tables below.

Data has been compiled from various studies to provide a comparative overview of its

performance under different application scenarios.

Table 1: Efficacy of Fenitrothion Indoor Residual Spraying (IRS) against Anopheles spp.
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Mosquito
Species

Fenitrothio
n Dosage
(g/m²)

Wall
Surface

Initial
Mortality
Rate (%)

Residual
Efficacy
(Months
with >80%
Mortality)

Reference

Anopheles

albimanus
2.0 Mud 96 5

Anopheles

albimanus
2.0 Wood 96 5

Anopheles

albimanus
2.0 Cement 92 4

Anopheles

gambiae
2.0 Not Specified >95 3

Anopheles

funestus
2.0 Not Specified >95 3

Table 2: Efficacy of Fenitrothion Space Spraying against Aedes and Culex spp.

Mosquito
Species

Application
Method

Fenitrothio
n Dosage

Mortality
Rate (%)

Remarks Reference

Aedes

aegypti
ULV

511-1095

ml/ha

High (not

specified)

Sustained

control for 4-5

months with

sequential

applications.

Culex pipiens ULV Not Specified

Significantly

higher than

thermal

fogging

-

Culex pipiens
Thermal

Fogging
Not Specified

Lower than

ULV
-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1672510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Larvicidal Efficacy of Fenitrothion

Mosquito
Species

LC50 (ppm) LC90 (ppm)
Exposure Time
(hours)

Reference

Aedes aegypti

Data not readily

available in cited

sources

Data not readily

available in cited

sources

24

Culex

quinquefasciatus

Data not readily

available in cited

sources

Data not readily

available in cited

sources

24

Anopheles spp.

Data not readily

available in cited

sources

Data not readily

available in cited

sources

24

Note: Specific LC50 and LC90 values for fenitrothion against various mosquito larvae were

not readily available in the provided search results. Further focused studies would be required

to populate this table comprehensively.

Experimental Protocols
Detailed methodologies for key experiments are provided below, based on World Health

Organization (WHO) standard protocols.

Protocol 1: WHO Cone Bioassay for Adult Mosquito
Efficacy Testing
This protocol is adapted from WHO guidelines for testing the efficacy of insecticides on indoor

surfaces.

1. Materials:

WHO plastic cones

Aspirator
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Holding tubes or paper cups

Sugar solution (10%)

Untreated and fenitrothion-treated surfaces (e.g., mud, wood, cement panels)

2-5 day old, non-blood-fed female mosquitoes of the target species

Timer

Controlled environment chamber (27±2°C and 75±10% relative humidity)

2. Procedure:

Prepare the treated surfaces by applying a 40% wettable powder (WP) formulation of

fenitrothion at a target dosage of 2 g/m². Allow the surfaces to dry for 24 hours before

testing.

Place the WHO cones on the treated and untreated (control) surfaces.

Using an aspirator, introduce 5 female mosquitoes into each cone.

Expose the mosquitoes to the surface for a 30-minute period.

After the exposure period, carefully remove the mosquitoes from the cones using the

aspirator and transfer them to clean holding tubes or paper cups.

Provide the mosquitoes with a 10% sugar solution on a cotton pad.

Hold the mosquitoes in the controlled environment chamber.

Record mortality at 24 hours post-exposure.

A test is considered valid if the mortality in the control group is less than 20%. If control

mortality is between 5% and 20%, the observed mortality in the treated group should be

corrected using Abbott's formula: Corrected Mortality (%) = [ (% Test Mortality - % Control

Mortality) / (100 - % Control Mortality) ] x 100
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10. Interpretation of Results:

≥98% mortality: Susceptible

90-97% mortality: Resistance suspected, further investigation needed.

<90% mortality: Resistant

Protocol 2: Larvicidal Bioassay
This protocol is a generalized procedure based on WHO guidelines for testing mosquito

larvicides.

1. Materials:

Glass beakers or disposable cups

Pipettes

Late third or early fourth-instar larvae of the target mosquito species

Fenitrothion stock solution and serial dilutions

Dechlorinated or distilled water

Larval food (e.g., yeast powder)

Controlled environment (25±2°C)

2. Procedure:

Prepare a stock solution of fenitrothion in an appropriate solvent (e.g., ethanol).

Prepare a range of serial dilutions from the stock solution.

In each beaker or cup, place 99 ml of dechlorinated water.

Add 1 ml of the appropriate fenitrothion dilution to each beaker to achieve the desired test

concentrations.
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Set up a control group with 99 ml of water and 1 ml of the solvent.

Introduce 20-25 larvae into each beaker.

Add a small amount of larval food to each beaker.

Store the beakers in the controlled environment.

Record the number of dead larvae at 24 hours post-treatment. Larvae are considered dead if

they are immobile and do not respond to probing.

Calculate the percentage mortality for each concentration. Correct for control mortality using

Abbott's formula if it is between 5% and 20%.

Determine the LC50 and LC90 values using probit analysis.

Protocol 3: Indoor Residual Spraying (IRS) Application
This protocol describes the operational application of fenitrothion for IRS.

1. Materials:

Fenitrothion 40% Wettable Powder (WP)

Compression sprayer with a discharge rate of 750 ml/minute

Personal Protective Equipment (PPE): overalls, gloves, boots, face shield, and respirator

Measuring jug

Water

2. Procedure:

Calculate the amount of fenitrothion WP required based on the surface area to be sprayed

to achieve a target dosage of 2 g/m².

In a bucket, prepare a pre-mix of the required amount of fenitrothion WP with a small

quantity of water to form a smooth slurry.
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Fill the compression sprayer tank halfway with water.

Add the slurry to the tank.

Rinse the bucket with water and add the rinsing to the tank.

Fill the tank to the final volume with water and close the lid tightly.

Shake the sprayer to ensure the suspension is homogenous.

Pressurize the sprayer according to the manufacturer's instructions.

Apply the spray evenly to the interior walls and other resting surfaces from a distance of 45

cm.

Spray in overlapping vertical swaths of 75 cm width to ensure complete coverage.

Regularly shake the sprayer during application to prevent the settling of the suspension.

After spraying, wash the equipment thoroughly and dispose of any remaining insecticide

suspension according to local regulations.

Protocol 4: Space Spraying Application (ULV and
Thermal Fogging)
This protocol provides general guidelines for space spraying with fenitrothion. Specific

application rates and dilutions may vary based on the formulation and equipment used.

1. Ultra-Low Volume (ULV) Application:

Equipment: Vehicle-mounted or portable ULV cold aerosol generator.

Droplet Size: The optimal droplet size for ULV applications against adult mosquitoes is in the

range of 5-25 microns in diameter.

Application Rate: Application rates for fenitrothion ULV formulations can range from 511 to

1095 ml per hectare.
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Procedure:

Calibrate the equipment to produce the desired flow rate and droplet size.

Application should be carried out during the peak activity of the target mosquito species

(usually dawn or dusk).

The vehicle should move at a steady speed (e.g., 8-16 km/h) perpendicular to the wind

direction to allow for effective drift of the aerosol.

Avoid spraying in winds exceeding 15 km/h or during the heat of the day.

2. Thermal Fogging Application:

Equipment: Vehicle-mounted or portable thermal fogger.

Formulation: Fenitrothion is typically diluted with a carrier oil (e.g., diesel or kerosene). A

common dilution ratio is 1 part fenitrothion concentrate to 39 parts diesel.

Application Rate: A typical application rate is 10 liters of the diluted formulation per hectare.

Procedure:

The principle of application is similar to ULV, with the fog being directed to cover the target

area.

The dense fog produced by thermal foggers can improve the visibility of the treated area.

Safety precautions are crucial due to the use of flammable carriers and the production of a

hot exhaust.

Mandatory Visualization
Signaling Pathway of Fenitrothion's Mode of Action
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To cite this document: BenchChem. [Application Notes and Protocols for Fenitrothion in
Mosquito Vector Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672510#use-of-fenitrothion-in-public-health-for-
mosquito-vector-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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